Cas no 128013-68-3 (Hexanoic acid, 3-(aminomethyl)-4-methyl-)

• Product Name: Hexanoic acid, 3-(aminomethyl)-4-methyl-
• CAS No: 128013-68-3
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 2769472
• PubChem ID: 9877455
• Update Time: 2025-04-21

Hexanoic acid, 3-(aminomethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• CHEMBL75885
• EN300-1846949
• CS-0295539
• 128013-68-3
• AKOS014774601
• DTXSID20432167
• Hexanoic acid, 3-(aminomethyl)-4-methyl-
• 3-(AMINOMETHYL)-4-METHYLHEXANOIC ACID

• Inchi： 1S/C8H17NO2/c1-3-6(2)7(5-9)4-8(10)11/h6-7H,3-5,9H2,1-2H3,(H,10,11)
• InChI Key： SNUZILRGCMCWCR-UHFFFAOYSA-N
• SMILES： OC(CC(CN)C(C)CC)=O

Computed Properties

• Exact Mass: 159.125928785Da
• Monoisotopic Mass: 159.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 63.3Ų